1-(oxan-4-yl)-1H-pyrazol-3-amine

• IUPAC Name: 1-(oxan-4-yl)pyrazol-3-amine
• InChI: InChI=1S/C8H13N3O/c9-8-1-4-11(10-8)7-2-5-12-6-3-7/h1,4,7H,2-3,5-6H2,(H2,9,10)
• InChI Key: SINGMNYTTDSEPO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=CC(=N2)N
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol

Description

1-(oxan-4-yl)-1H-pyrazol-3-amine is a chemical compound that has gained significant attention in scientific research in recent years. It is a heterocyclic compound that contains a pyrazole ring and an oxan-4-yl substituent. This compound has shown promising results in various scientific studies, particularly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-(oxan-4-yl)-1H-pyrazol-3-amine is not fully understood. However, studies have suggested that it may act by inhibiting various enzymes and proteins involved in disease pathways. For example, it has been shown to inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have reported various biochemical and physiological effects of 1-(oxan-4-yl)-1H-pyrazol-3-amine. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of various bacteria and fungi, and reduce inflammation in animal models of inflammation. It has also been reported to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(oxan-4-yl)-1H-pyrazol-3-amine is its versatility in various scientific experiments. It can be easily synthesized and purified, making it a convenient compound to work with. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(oxan-4-yl)-1H-pyrazol-3-amine. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its effectiveness in various cancer types and to elucidate its mechanism of action. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its effectiveness in various animal models of inflammation and to determine its optimal dosage and administration route. Additionally, more research is needed to determine its potential as an inhibitor of various enzymes and proteins involved in disease pathways.

Synthesis Methods

The synthesis of 1-(oxan-4-yl)-1H-pyrazol-3-amine involves the reaction of oxan-4-yl hydrazine with 1,3-diketone. The reaction is carried out under reflux conditions in the presence of a catalyst such as sodium acetate. The product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

1-(oxan-4-yl)-1H-pyrazol-3-amine has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported its effectiveness as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. It has also shown potential as an inhibitor of various enzymes such as acetylcholinesterase and tyrosinase.